N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-2-(1H-pyrrol-1-yl)acetamide

• IUPAC Name: N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-2-pyrrol-1-ylacetamide
• InChI: InChI=1S/C13H18N6O2/c1-18(2)12-15-10(16-13(17-12)21-3)8-14-11(20)9-19-6-4-5-7-19/h4-7H,8-9H2,1-3H3,(H,14,20)
• InChI Key: SXHWXHCQTKZRCS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNC(=O)CN2C=CC=C2)OC
• Molecular Formula: C13H18N6O2
• Molecular Weight: 290.32 g/mol
• CAS No.: 2034576-27-5

Description

N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-2-(1H-pyrrol-1-yl)acetamide is a useful research compound. Its molecular formula is C13H18N6O2 and its molecular weight is 290.327. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiproliferative Activities

The compound has been utilized in the synthesis of novel antitumor agents. Pyrrolo[2,1-f][1,2,4]triazine derivatives, designed by introducing varied structural moieties to enhance antiproliferative activities against human tumor cells, showcase the compound's significance in medicinal chemistry. These derivatives exhibit selective inhibitory effects against A431 cells, emphasizing their potential as targeted cancer therapies (Zhang et al., 2018).

Heterocyclic Chemistry Innovations

In heterocyclic chemistry, the compound serves as a precursor for creating diverse heterocyclic systems, demonstrating its versatility. For instance, its reactivity with N-nucleophiles can lead to the formation of various heteroarylaminopropenoates or fused pyrimidinones, contributing to the exploration of new chemical entities with potential biological activities (Kralj et al., 1997).

Antimicrobial Compound Development

The compound is instrumental in the development of new heterocycles with antimicrobial properties. By serving as a key intermediate, it facilitates the synthesis of compounds that exhibit significant antimicrobial activity, highlighting its role in addressing the challenge of antibiotic resistance (Bondock et al., 2008).

Environmental Impact Assessment

In environmental science, research has focused on understanding the impact of similar triazine derivatives on soil algae. Studies on the effects of triazine-based herbicides on autotrophic growth of unicellular green algae contribute to our knowledge of environmental safety and the ecological consequences of chemical pollutants (Loeppky & Tweedy, 1969).

Analytical Chemistry Applications

Triazine-based compounds have been utilized in analytical chemistry for the determination of carbonyl compounds in waters. The development of triazine-based hydrazine reagents for aldehydes' detection showcases the compound's application in improving water quality monitoring techniques, highlighting its utility in environmental analysis (Kempter & Karst, 2000).